![molecular formula C10H11N5 B2751730 1-(4-Methylpiperazin-1-yl)eth-1-ene-1,2,2-tricarbonitrile CAS No. 2377920-17-5](/img/structure/B2751730.png)
1-(4-Methylpiperazin-1-yl)eth-1-ene-1,2,2-tricarbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-Methylpiperazin-1-yl)eth-1-ene-1,2,2-tricarbonitrile is a chemical compound with the CAS Number: 2377920-17-5 . It has a molecular weight of 201.23 and its IUPAC name is 2-(4-methylpiperazin-1-yl)ethene-1,1,2-tricarbonitrile .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H11N5/c1-14-2-4-15(5-3-14)10(8-13)9(6-11)7-12/h2-5H2,1H3 . This code provides a specific representation of the molecule’s structure.Scientific Research Applications
Scientific Research Applications of Related Compounds
Treatment of Ethylene Glycol Intoxication : 4-Methylpyrazole (4-MP) is noted for its efficacy in treating acute ethylene glycol (EG) intoxication. It acts as a potent inhibitor of alcohol dehydrogenase, preventing the metabolism of EG into toxic metabolites. Studies have documented cases where 4-MP was used successfully to treat patients with EG intoxication, leading to a favorable outcome without the need for hemodialysis in some cases (Baud et al., 1986).
Safety and Tolerance in Humans : Research on 4-MP has also covered its safety and tolerance in humans. A controlled study investigated the effects of single, ascending doses of 4-MP in healthy volunteers, concluding that doses within the probable therapeutic range were well tolerated without significant side effects (Jacobsen et al., 1988).
Potential for Treating Other Intoxications : In addition to EG poisoning, 4-MP has been explored as a treatment for diethylene glycol and triethylene glycol poisoning. Its ability to inhibit alcohol dehydrogenase suggests a broader application for treating intoxications by substances metabolized through similar pathways (Borron et al., 1997).
Safety and Hazards
Properties
IUPAC Name |
2-(4-methylpiperazin-1-yl)ethene-1,1,2-tricarbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N5/c1-14-2-4-15(5-3-14)10(8-13)9(6-11)7-12/h2-5H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQFXSDPAAOQMJK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C(=C(C#N)C#N)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11N5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.